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Introduction

Tun-Al is a machine learning pipeline designed for the accurate estimation of tuna biomass.[1]
Developed by Spanish researchers in collaboration with Komorebi Al, the University of Cadiz,
and University Carlos Ill, this tool leverages data from echosounder buoys attached to drifting
Fish Aggregating Devices (dFADs).[2][3] Tun-Al integrates various data sources to provide
reliable predictions, aiding in sustainable fisheries management, and enhancing our
understanding of tuna ecology.[1][4] This document provides detailed application notes and
protocols for utilizing Tun-Al in research and operational settings.

Core Principles

Tun-Al is built upon the principle of data fusion, combining fisheries data with oceanographic
information to train a suite of machine learning models.[1][2][4] The primary data source is the
echosounder buoys that are widely used in tuna purse-seine fisheries.[1] These buoys provide
remote information on tuna abundance and location.[2][4] By processing this data with
advanced machine learning algorithms, Tun-Al can distinguish between the presence and
absence of significant tuna aggregations and estimate the biomass with a high degree of
accuracy.[2][3]

Data Requirements and Presentation
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Successful application of Tun-Al is contingent on the availability and quality of specific

datasets. The table below summarizes the required data inputs.

Data Category

Data Type

Source

Description

Fisheries Data

FAD Logbook Data

Fishing Vessels

Records of
deployment and set
events for each dFAD,
including buoy ID and
catch data.[1][5]

Echosounder Buoy
Data

Satellite-linked
echosounder buoys
(e.g., Satlink)

Time-series data of
acoustic backscatter
converted into
biomass estimates,
typically with hourly
resolution. A 3-day
window of this data is

used by the model.[5]
[6]

Oceanographic Data

Remote Sensing Data

Copernicus Marine
Environment
Monitoring Service
(CMEMS) or similar

Data on ocean
currents, sea surface
temperature,
chlorophyll-a
concentration
(phytoplankton), and

sea surface height.[2]

[4115]

Positional and

Temporal Data

Derived Features

GPS on buoys

Geolocation (latitude
and longitude) and
timestamps of buoy

readings.

Experimental Protocols

The following protocols outline the key steps for applying Tun-Al for tuna biomass prediction.
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Data Acquisition and Preprocessing

» Objective: To collect and prepare the necessary datasets for model training and prediction.
e Procedure:
o Fisheries Data Collection:

» Aggregate FAD logbook data, ensuring accurate records of buoy IDs, deployment
dates/times, set dates/times, and corresponding tuna catch in metric tons.[5]

» Collect echosounder buoy data for the corresponding buoys. This data consists of
hourly biomass estimates at different depth layers.[5][6]

o Oceanographic Data Retrieval:
» Access and download relevant oceanographic data from sources like CMEMS.

» Ensure the temporal and spatial resolution of the oceanographic data aligns with the
fisheries data.

o Data Integration and Cleaning:

» Link FAD logbook events (deployments and sets) with the echosounder time-series data
using the buoy ID and timestamps.[6]

» For each event, create a 72-hour window of echosounder data preceding the event.[5]

[6]

» Spatially and temporally match the oceanographic data to the location of each buoy at
the time of the event.

» Handle missing data points through appropriate imputation techniques.

Model Training and Validation

¢ Objective: To train the Tun-Al machine learning models and evaluate their performance.

e Procedure:
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o Feature Engineering:

» Extract relevant features from the preprocessed data. This may include statistical
summaries of the echosounder time-series, temporal features (e.g., hour of the day, day
of the year), and the raw oceanographic variables.

o Model Selection:

» Tun-Al employs a collection of machine learning models.[2][4] These can include
models for:

» Binary Classification: Predicting the presence or absence of tuna biomass above a
certain threshold (e.g., 10 tons).[2]

» Ternary Classification: Categorizing biomass into low, medium, and high levels.[7]
» Regression: Estimating the specific biomass in metric tons.[7]
o Training:
» Split the integrated dataset into training and testing sets.

» Train the selected machine learning models on the training data. The ground truth for
training is the actual catch data from the FAD logbooks.[5]

o Validation:

» Evaluate the performance of the trained models on the testing set using appropriate
metrics.

Model Type Performance Metric Reported Accuracy

Binary Classification
Accuracy > 92%[2][3]
(Presence/Absence >10 tons)

Regression (Biomass )
- Average Relative Error 28%[2][3]
Estimation)
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Biomass Prediction

o Objective: To use the trained Tun-Al models to predict tuna biomass for new, unseen data.
e Procedure:
o Input New Data:

= Acquire near real-time echosounder, positional, and oceanographic data for active
dFADs.

o Preprocess New Data:

» Apply the same preprocessing steps as in the training phase to the new data.
o Generate Predictions:

» Feed the preprocessed new data into the trained Tun-Al models.

= The models will output predictions for the presence/absence and/or the estimated
biomass of tuna under each buoy.

Visualizations
Tun-Al Application Workflow
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Caption: Workflow for applying Tun-Al from data acquisition to actionable outputs.

Logical Relationship of Tun-Al Components
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Caption: Interrelationship of Tun-Al's data inputs, models, and prediction outputs.

Conclusion

Tun-Al represents a significant advancement in the field of fisheries science, offering a
powerful tool for the remote and accurate assessment of tuna biomass.[1][4] By following the
protocols outlined in these application notes, researchers and fisheries managers can
effectively leverage this technology to promote sustainable fishing practices, enhance our
understanding of marine ecosystems, and contribute to the long-term health of global tuna
stocks.[1][8] The continued development and application of Al-driven tools like Tun-Al will be
crucial for navigating the complexities of modern fisheries management.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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